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Compound of Interest

Compound Name: Parylene D

CAS No.: 30501-29-2

Cat. No.: B3258493

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the optical properties of Parylene
D, a chemical vapor deposited poly(dichloro-p-xylylene) polymer. Due to its excellent conformal

coating properties, biocompatibility, and chemical inertness, Parylene D is increasingly utilized

in various scientific and biomedical applications, including as a protective coating for medical

devices, electronics, and sensors. A thorough understanding of its optical characteristics is

crucial for applications where light transmission and refractive index are critical parameters.

Optical Transparency of Parylene D
Parylene D is generally characterized by its high transparency in the visible region of the

electromagnetic spectrum, appearing as a clear, colorless film. However, its transparency

varies significantly with the wavelength of light.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is the primary method for quantifying the optical transparency of thin films

like Parylene D. The analysis reveals that while Parylene D is highly transparent in the visible
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range, it strongly absorbs ultraviolet (UV) light at wavelengths below approximately 300 nm.

This UV-blocking characteristic can be advantageous in applications requiring protection from

UV radiation but limits its use in deep UV applications.

Table 1: Ultraviolet Transmittance of Parylene D

Wavelength (nm) Approximate Transmittance (%)

200 < 10

250 < 10

275 ~20

300 ~50

325 ~75

350 > 80

375 > 85

400 > 90

Note: Data is estimated from graphical representations in technical datasheets. A complete,

high-resolution transmittance spectrum for Parylene D across the visible and near-infrared

regions is not readily available in the public domain. For comparison, other Parylene variants

like N and C also exhibit high transparency in the visible spectrum.

Refractive Index of Parylene D
The refractive index (n) is a dimensionless number that describes how light propagates through

a material. It is a critical parameter in the design of optical components and for understanding

light interaction at interfaces. The refractive index of Parylene D is known to be dependent on

the wavelength of light.

Table 2: Refractive Index of Parylene D at Various Wavelengths
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Wavelength Refractive Index (n)

589 nm (Sodium D-line) 1.669[1][2]

450 GHz to 2.8 THz 1.62[3]

The variance in refractive index with wavelength (dispersion) is an important consideration in

broadband optical applications.

Experimental Protocols
The accurate measurement of optical properties of thin films like Parylene D requires precise

experimental techniques. The following sections detail the methodologies for measuring optical

transparency and refractive index.

Measurement of Optical Transparency
Method: Ultraviolet-Visible (UV-Vis) Spectroscopy

Objective: To determine the percentage of light transmitted through a Parylene D film as a

function of wavelength.

Instrumentation: A dual-beam UV-Vis spectrophotometer is typically used.

Procedure:

Sample Preparation: A thin film of Parylene D is deposited onto a transparent substrate

(e.g., quartz or glass) using the chemical vapor deposition (CVD) process. An identical

uncoated substrate is used as a reference.

Instrument Setup: The spectrophotometer is calibrated according to the manufacturer's

instructions. The wavelength range is set, typically from 200 nm to 800 nm, to cover the UV

and visible regions.

Baseline Correction: A baseline measurement is performed with the reference substrate in

the sample beam path to account for any absorption or reflection by the substrate material.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://nrf.aux.eng.ufl.edu/_files/documents/176.pdf
https://files01.core.ac.uk/download/pdf/82872379.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10373221/
https://www.benchchem.com/product/b3258493/docs?utm_src=pdf-body#optical-transparency-and-refractive-index-of-parylene-d-a-technical-guide
https://www.benchchem.com/product/b3258493/docs?utm_src=pdf-body#optical-transparency-and-refractive-index-of-parylene-d-a-technical-guide
https://www.benchchem.com/product/b3258493/docs?utm_src=pdf-body#optical-transparency-and-refractive-index-of-parylene-d-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3258493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Measurement: The Parylene D-coated substrate is placed in the sample beam path,

and the transmittance spectrum is recorded. The instrument measures the intensity of light

passing through the sample compared to the reference beam.

Data Analysis: The resulting spectrum shows the percentage of transmittance at each

wavelength. The data can be plotted to visualize the optical transparency of the Parylene D
film.

Measurement of Refractive Index
Method: Spectroscopic Ellipsometry

Objective: To determine the refractive index and thickness of a Parylene D thin film.

Instrumentation: A spectroscopic ellipsometer.

Procedure:

Sample Preparation: A Parylene D film is deposited onto a reflective substrate, typically a

polished silicon wafer.

Instrument Setup: The ellipsometer is aligned and calibrated. The angle of incidence and the

wavelength range for the measurement are selected.

Measurement: A beam of polarized light is directed onto the Parylene D film at an oblique

angle. The change in the polarization of the light upon reflection from the film-substrate

system is measured by the detector. The instrument measures two parameters, Psi (Ψ) and

Delta (Δ), as a function of wavelength.

Modeling and Data Analysis:

An optical model of the sample is constructed, which typically consists of the substrate

(silicon), a native oxide layer (if present), and the Parylene D film.

The optical properties of the substrate and any underlying layers are known or measured

separately.
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A dispersion model (e.g., Cauchy or Sellmeier) is used to represent the refractive index of

the Parylene D film as a function of wavelength.

The software then fits the model-generated Ψ and Δ values to the experimental data by

varying the film thickness and the parameters of the dispersion model.

The best-fit values provide the thickness and the refractive index of the Parylene D film

over the measured spectral range.

Experimental Workflow Diagram
The following diagram illustrates a typical workflow for the optical characterization of Parylene
D thin films.
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Experimental Workflow for Optical Characterization of Parylene D
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Caption: Workflow for determining the optical properties of Parylene D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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